Cas no 1805586-84-8 (3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol)

• Product Name: 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol
• CAS No: 1805586-84-8
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4963349
• Update Time: 2025-08-05

3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)5-2-1-4(3-17)7(16(18)19)6(5)9(13,14)15/h1-2,17H,3H2
• InChI Key： KCALCQLSGQJIMI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C=CC=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.01736199 g/mol
• Monoisotopic Mass: 289.01736199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66
• Molecular Weight: 289.13

Additional information on 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol

Recent Advances in the Study of 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol (CAS: 1805586-84-8)

The compound 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol (CAS: 1805586-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the synthetic versatility of 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The presence of trifluoromethyl groups and a nitro functionality in its structure imparts distinctive electronic and steric properties, making it a valuable building block in medicinal chemistry. Researchers have employed advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, to further functionalize this compound and explore its potential in drug discovery.

In terms of biological activity, preliminary investigations have revealed that 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, its ability to modulate specific protein-protein interactions has been explored in the context of cancer therapy, where it shows promise as a scaffold for designing targeted therapeutics.

One of the most notable advancements in the study of this compound is its application in the development of prodrugs. The nitrobenzyl alcohol moiety can be utilized as a photolabile protecting group, enabling the controlled release of active pharmaceutical ingredients (APIs) upon exposure to light. This property has been leveraged in the design of light-activated drug delivery systems, which offer spatiotemporal control over drug release and minimize off-target effects. Recent in vitro and in vivo studies have demonstrated the efficacy of such systems in models of localized diseases, including certain types of cancer and dermatological conditions.

Despite these promising developments, challenges remain in the optimization of 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol for clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on elucidating the compound's pharmacokinetic and pharmacodynamic profiles, as well as its potential toxicity, to ensure its suitability for therapeutic use.

In conclusion, 3,4-Bis(trifluoromethyl)-2-nitrobenzyl alcohol (CAS: 1805586-84-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a valuable tool in drug discovery and development. Future studies are expected to further explore its mechanistic insights and translational potential, paving the way for innovative therapeutic interventions.